Cas no 112-11-8 (9-Octadecenoic acid(9Z)-, 1-methylethyl ester)

• Product Name: 9-Octadecenoic acid(9Z)-, 1-methylethyl ester
• CAS No: 112-11-8
• MF: C₂₁H₄₀O₂
• MW: 324.541107177734
• CID: 170006
• PubChem ID: 5356108
• Update Time: 2025-04-19

9-Octadecenoic acid(9Z)-, 1-methylethyl ester Chemical and Physical Properties

Names and Identifiers

• (Z)-9-Octadecenoic acid 1-methylethyl ester
• 2-propyl oleate
• cis-octadec-9-enoic acid isopropyl ester
• Isopropyl (Z)-9-octadecenoate
• iso-propyl oleate
• Isopropyloleat
• Oelsaeure-isopropylester
• isopropyl oleate
• 9-Octadecenoic acid(Z)-,1-methylethyl ester
• 1-methylethyl ester
• Oleic acid isopropyl ester
• 9-Octadecenoic acid (9Z)-, 1-methylethyl ester
• isopropyloleate
• 9-Octadecenoicacid(Z)-,1-methylethylester
• 9-Octadecenoic acid(9Z)-, 1-methylethyl ester
• AI3-32462
• AEC ISOPROPYL OLEATE
• EC 203-935-4
• 9-Octadecenoic acid (Z)-, 1-methylethyl ester
• ISOPROPYL OLEATE [INCI]
• EINECS 203-935-4
• PZQSQRCNMZGWFT-QXMHVHEDSA-N
• isopropyl oleate, AldrichCPR
• 9-Octadecenoic acid, 1-methylethyl ester
• NSC50952
• LMFA07010671
• (2E)-4-[(4-Methoxybenzyl)oxy]-2-buten-1-ol
• 112-11-8
• WE(2:0(1Me)/18:1(9Z))
• Isopropyl 9Z-octadecenoate
• 1-Methylethyl-9-octadecenoate
• SCHEMBL61998
• Oleic acid, isopropyl ester
• propan-2-yl (Z)-octadec-9-enoate
• Q27258396
• NSC 50952
• UNII-4152WNN49V
• 4152WNN49V
• i-Propyl 9-octadecenoate
• NS00004593
• NSC-50952

• Inchi： 1S/C21H40O2/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-21(22)23-20(2)3/h11-12,20H,4-10,13-19H2,1-3H3/b12-11-
• InChI Key： PZQSQRCNMZGWFT-QXMHVHEDSA-N
• SMILES： O(C(C)C)C(CCCCCCC/C=C\CCCCCCCC)=O

Computed Properties

• Exact Mass: 324.30300
• Monoisotopic Mass: 324.302830514g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 17
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 26.3Ų
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 8.4

Experimental Properties

• Color/Form: Clear oily liquid.
• PSA: 26.30000
• LogP: 6.97550
• Solubility: It is miscible with animal / vegetable oils

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters
• Natural Products and Extracts Flavors and Fragrances